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Compound of Interest

Compound Name:
6-Hydroxyhexyl 4-

methylbenzenesulfonate

Cat. No.: B7800567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural elucidation

of 6-Hydroxyhexyl 4-methylbenzenesulfonate. The document details the synthetic route,

experimental protocols, and the spectroscopic data essential for the characterization of this

molecule. All quantitative data is summarized in structured tables for clarity and comparative

analysis, and key experimental workflows are visualized using diagrams.

Chemical Identity and Properties
6-Hydroxyhexyl 4-methylbenzenesulfonate is a bifunctional organic molecule containing

both a hydroxyl group and a tosylate group. The tosylate is an excellent leaving group in

nucleophilic substitution reactions, making this compound a useful intermediate in organic

synthesis.
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Property Value Source

IUPAC Name
6-hydroxyhexyl 4-

methylbenzenesulfonate
[1]

CAS Number 75351-33-6 [1][2][3]

Molecular Formula C₁₃H₂₀O₄S [1][2][3]

Molecular Weight 272.36 g/mol [1]

Synonyms

6-HYDROXYHEXYL P-

TOLUENESULFONATE, 1,6-

Hexanediol, mono(4-

methylbenzenesulfonate), 6-

[(4-

methylbenzenesulfonyl)oxy]he

xan-1-ol

[1][3]

Synthesis of 6-Hydroxyhexyl 4-
methylbenzenesulfonate
The synthesis of 6-Hydroxyhexyl 4-methylbenzenesulfonate is typically achieved through

the monosulfonylation of 1,6-hexanediol with p-toluenesulfonyl chloride (TsCl) in the presence

of a base. The use of a diol as the starting material requires careful control of the reaction

conditions to favor the formation of the mono-substituted product over the di-substituted

byproduct.

A general synthetic pathway is illustrated below:
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Synthetic Pathway of 6-Hydroxyhexyl 4-methylbenzenesulfonate

1,6-Hexanediol

Monosulfonylation

p-Toluenesulfonyl_Chloride Base

6-Hydroxyhexyl_4-methylbenzenesulfonate

Purification

Pure 6-Hydroxyhexyl
4-methylbenzenesulfonate

Click to download full resolution via product page

A diagram illustrating the synthesis of the target compound.

Experimental Protocol: Synthesis
This protocol is a representative procedure for the synthesis of 6-Hydroxyhexyl 4-
methylbenzenesulfonate.

Materials:

1,6-hexanediol

p-Toluenesulfonyl chloride (TsCl)
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Pyridine (or another suitable base like triethylamine)

Dichloromethane (DCM) or other suitable solvent

Hydrochloric acid (HCl), 1M solution

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Hexane and Ethyl acetate for chromatography elution

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere,

dissolve 1,6-hexanediol (1 equivalent) in a suitable solvent such as dichloromethane.

Cool the solution to 0 °C using an ice bath.

Add pyridine (1.1 equivalents) to the solution.

Slowly add a solution of p-toluenesulfonyl chloride (1 equivalent) in the same solvent to the

reaction mixture over a period of 30-60 minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding 1M HCl solution.

Separate the organic layer and wash it sequentially with 1M HCl, saturated NaHCO₃

solution, and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under

reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield pure 6-Hydroxyhexyl 4-methylbenzenesulfonate.

Structure Elucidation via Spectroscopic Methods
The structure of the synthesized 6-Hydroxyhexyl 4-methylbenzenesulfonate is confirmed

through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR (Proton NMR): The ¹H NMR spectrum provides information about the different types of

protons and their neighboring environments.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

7.78 d 2H Ar-H (ortho to SO₂)

7.35 d 2H Ar-H (ortho to CH₃)

4.02 t 2H -O-CH₂-CH₂-

3.61 t 2H -CH₂-CH₂-OH

2.45 s 3H Ar-CH₃

1.65 - 1.55 m 4H
-O-CH₂-CH₂- and -

CH₂-CH₂-OH

1.40 - 1.25 m 5H
-CH₂-CH₂-CH₂-CH₂-

and -OH
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¹³C NMR (Carbon-13 NMR): The ¹³C NMR spectrum provides information about the different

types of carbon atoms in the molecule.

Chemical Shift (δ, ppm) Assignment

144.8 Ar-C (quaternary, attached to S)

133.0 Ar-C (quaternary, attached to CH₃)

129.8 Ar-CH

127.8 Ar-CH

70.6 -O-CH₂-

62.4 -CH₂-OH

32.5 -CH₂-CH₂-OH

28.8 -O-CH₂-CH₂-

25.3 -CH₂-CH₂-CH₂-OH

25.2 -O-CH₂-CH₂-CH₂-

21.6 Ar-CH₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule.
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Wavenumber (cm⁻¹) Intensity Assignment

3400 - 3300 Broad O-H stretch (hydroxyl group)

3070 - 3030 Medium C-H stretch (aromatic)

2940 - 2860 Strong C-H stretch (aliphatic)

1598 Medium C=C stretch (aromatic ring)

1360 Strong S=O stretch (asymmetric)

1175 Strong S=O stretch (symmetric)

1095 Strong C-O stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.

m/z Interpretation

272 [M]⁺, Molecular ion

172 [M - C₆H₁₂O]⁺, Loss of the hexanol chain

155 [CH₃C₆H₄SO₂]⁺, Tosyl cation

101 [HO(CH₂)₆]⁺, Hydroxyhexyl cation

91 [C₇H₇]⁺, Tropylium ion

Experimental Workflow and Logic
The overall process for the synthesis and structural confirmation of 6-Hydroxyhexyl 4-
methylbenzenesulfonate can be summarized in the following workflow:
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Workflow for Synthesis and Characterization

Start

Set up reaction:
1,6-Hexanediol, TsCl, Base

Monosulfonylation Reaction

Aqueous Workup and Extraction

Column Chromatography

Spectroscopic Analysis

¹H and ¹³C NMR FT-IR Spectroscopy Mass Spectrometry

Structure Confirmed

End

Click to download full resolution via product page

A flowchart of the experimental and analytical process.
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This comprehensive guide provides the necessary information for the successful synthesis and

rigorous structural elucidation of 6-Hydroxyhexyl 4-methylbenzenesulfonate, serving as a

valuable resource for professionals in the field of chemical and pharmaceutical development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 6-Hydroxyhexyl 4-methylbenzenesulfonate | C13H20O4S | CID 5224971 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 6-Hydroxyhexyl 4-methylbenzenesulfonate, 75351-33-6 | BroadPharm [broadpharm.com]

3. guidechem.com [guidechem.com]

To cite this document: BenchChem. [Elucidating the Structure of 6-Hydroxyhexyl 4-
methylbenzenesulfonate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b7800567#6-hydroxyhexyl-4-
methylbenzenesulfonate-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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